Azaprophen

Description

Azaprophen is a potent antimuscarinic agent . It is chemically known as benzeneacetic acid, α-methyl-α-phenyl-, 6-methyl-6-azabicyclo(3.2.1)oct-3-yl ester, endo- . As an antimuscarinic, azaprophen's rigid structure contributes to its high potency . Research suggests comparing its structure to other antimuscarinics like aprophen hydrochloride to understand its activity .

Antimuscarinics, like azaprophen, counteract the effects of acetylcholine, a neurotransmitter . Acetylcholine overstimulation can result from exposure to nerve agents, leading to symptoms like sweating, convulsions, and respiratory distress . Atropine sulfate, another antimuscarinic, serves as an established treatment for the muscarinic effects of organophosphate poisoning and nerve agent exposure . Atropine inhibits smooth muscle and glands innervated by cholinergic nerves and affects the central nervous system .

While atropine sulfate is widely used as a treatment for nerve agent exposure, azaprophen's structural properties make it a subject of research in the field of antimuscarinic agents . Research on pretreatment strategies against nerve agents has also explored the efficacy of other cholinolytics such as scopolamine in conjunction with pyridostigmine and physostigmine .

• CAS No.: 107010-27-5
• Product Name: Azaprophen
• Molecular Formula: C23H27NO2
• Molecular Weight: 349.5 g/mol
• IUPAC Name: (6-methyl-6-azabicyclo[3.2.1]octan-3-yl) 2,2-diphenylpropanoate
• Standard InChI: InChI=1S/C23H27NO2/c1-23(18-9-5-3-6-10-18,19-11-7-4-8-12-19)22(25)26-21-14-17-13-20(15-21)24(2)16-17/h3-12,17,20-21H,13-16H2,1-2H3
• Standard InChIKey: WOMCGBFNBSIIEA-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)OC3CC4CC(C3)N(C4)C
• Canonical SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)OC3CC4CC(C3)N(C4)C
• Synonyms: 6-methyl-6-azabicyclo(3.2.1)octan-3-ol 2,2-diphenylpropionate; azaprophen; azaprophen hydrochloride
• PubChem Compound: 129486
• Last Modified: Jul 17 2023